Cas no 650578-82-8 (Benzenamine, 3-chloro-2-fluoro-, hydrochloride)
Technical Introduction:
Benzenamine, 3-chloro-2-fluoro-, hydrochloride is a halogenated aniline derivative with significant utility in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern (3-chloro, 2-fluoro) enhances reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for constructing complex aromatic frameworks. The hydrochloride salt form improves stability and handling, ensuring consistent performance in synthetic applications. This compound is particularly suited for nucleophilic aromatic substitution (SNAr) and palladium-catalyzed transformations, offering precise control over regiochemistry. High purity grades are available to meet stringent requirements for research and industrial-scale production. Its versatility and reliability make it a preferred choice for advanced organic synthesis.
650578-82-8 structure
Product Name:Benzenamine, 3-chloro-2-fluoro-, hydrochloride
CAS No:650578-82-8
MF:C6H6Cl2FN
MW:182.022943019867
CID:409401
PubChem ID:66838620
Update Time:2025-10-29
Benzenamine, 3-chloro-2-fluoro-, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 3-chloro-2-fluoro-, hydrochloride
- 3-chloro-2-fluoroaniline,hydrochloride
- E72150
- 3-Chloro-2-fluoroaniline--hydrogen chloride (1/1)
- AS-84379
- DTXSID30735873
- 3-chloro-2-fluoroaniline hydrochloride
- 3-chloro-2-fluoroaniline;hydrochloride
- SCHEMBL907224
- 650578-82-8
-
- Inchi: 1S/C6H5ClFN.ClH/c7-4-2-1-3-5(9)6(4)8;/h1-3H,9H2;1H
- InChI Key: DNNBOEXYZDJDMY-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1F)N.Cl
Computed Properties
- Exact Mass: 180.98600
- Monoisotopic Mass: 180.9861327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 99.1
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.02000
- LogP: 3.44450
Benzenamine, 3-chloro-2-fluoro-, hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01GWIL-100g |
Benzenamine, 3-chloro-2-fluoro-, hydrochloride |
650578-82-8 | 95% | 100g |
$25.00 | 2023-12-14 | |
| Aaron | AR01GWIL-250g |
Benzenamine, 3-chloro-2-fluoro-, hydrochloride |
650578-82-8 | 95% | 250g |
$49.00 | 2023-12-14 | |
| Aaron | AR01GWIL-500g |
Benzenamine, 3-chloro-2-fluoro-, hydrochloride |
650578-82-8 | 95% | 500g |
$90.00 | 2023-12-14 | |
| 1PlusChem | 1P01GWA9-100g |
Benzenamine, 3-chloro-2-fluoro-, hydrochloride |
650578-82-8 | 95% | 100g |
$36.00 | 2023-12-16 | |
| 1PlusChem | 1P01GWA9-250g |
Benzenamine, 3-chloro-2-fluoro-, hydrochloride |
650578-82-8 | 95% | 250g |
$58.00 | 2023-12-16 | |
| 1PlusChem | 1P01GWA9-500g |
Benzenamine, 3-chloro-2-fluoro-, hydrochloride |
650578-82-8 | 95% | 500g |
$93.00 | 2023-12-16 | |
| A2B Chem LLC | AY67153-100g |
Benzenamine, 3-chloro-2-fluoro-, hydrochloride |
650578-82-8 | 95% | 100g |
$29.00 | 2023-12-30 | |
| A2B Chem LLC | AY67153-250g |
Benzenamine, 3-chloro-2-fluoro-, hydrochloride |
650578-82-8 | 95% | 250g |
$54.00 | 2023-12-30 | |
| A2B Chem LLC | AY67153-500g |
Benzenamine, 3-chloro-2-fluoro-, hydrochloride |
650578-82-8 | 95% | 500g |
$95.00 | 2023-12-30 | |
| A2B Chem LLC | AY67153-1mg |
Benzenamine, 3-chloro-2-fluoro-, hydrochloride |
650578-82-8 | 1mg |
$73.00 | 2024-04-19 |
Benzenamine, 3-chloro-2-fluoro-, hydrochloride Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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